8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carbothioamide
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Description
The compound “8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carbothioamide” is a complex organic molecule. It contains a trifluoromethylpyridine (TFMP) moiety, which is a key structural motif in active agrochemical and pharmaceutical ingredients . The major use of TFMP derivatives is in the protection of crops from pests .
Synthesis Analysis
The synthesis of TFMP derivatives involves the development of organic compounds containing fluorine . Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products . Various methods of synthesizing 2,3,5-DCTF have been reported .Molecular Structure Analysis
The molecular structure of this compound is complex, involving a trifluoromethyl group, a pyridine moiety, and a spiro[4.5]decane structure. The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .Chemical Reactions Analysis
The chemical reactions involving this compound likely involve the trifluoromethyl group and the pyridine moiety. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are likely influenced by the trifluoromethyl group and the pyridine moiety. These groups contribute to the unique physicochemical properties of the compound .Scientific Research Applications
The compound you’re referring to, 8-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carbothioamide, is a complex molecule that appears to have a variety of applications in scientific research, particularly in the fields of agrochemicals and pharmaceuticals. Below is a comprehensive analysis of its potential applications, based on the unique properties of its structural motifs:
Agrochemicals: Crop Protection
The trifluoromethylpyridine (TFMP) moiety within the compound is significant in the development of new agrochemicals. TFMP derivatives are used extensively for the protection of crops from pests. The unique physicochemical properties of the fluorine atom combined with the pyridine ring contribute to the biological activity of these compounds .
Pharmaceutical Industry: Drug Development
Several pharmaceutical products contain the TFMP moiety due to its impact on the biological activities and physical properties of compounds. This structural motif is present in several market-approved drugs and many candidates undergoing clinical trials .
Veterinary Medicine
Similar to its use in human pharmaceuticals, TFMP derivatives are also utilized in veterinary medicine. The introduction of fluorine atoms into organic compounds can significantly alter their biological activity, making them suitable for various veterinary applications .
Synthesis of Intermediates
The compound can serve as an intermediate in the synthesis of other complex molecules. Its TFMP group is particularly useful for introducing fluorine atoms into target molecules, which can be a crucial step in the synthesis of various organic compounds .
Fungicides: Disease Control
TFMP derivatives have shown higher fungicidal activity compared to other groups. This makes the compound potentially valuable in the formulation of fungicides that can control plant diseases more effectively .
Respiratory Biochemistry Interference
Compounds like fluazinam, which contain a trifluoromethyl-substituted pyridine derivative, interfere with the biochemistry of respiration in pests. This action is crucial for the development of pesticides that can combat resistant strains of pests .
properties
IUPAC Name |
8-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClF3N5O3S/c21-16-11-13(20(22,23)24)12-25-17(16)27-7-5-19(6-8-27)28(9-10-32-19)18(33)26-14-1-3-15(4-2-14)29(30)31/h1-4,11-12H,5-10H2,(H,26,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXKCTTPLBBGGOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12N(CCO2)C(=S)NC3=CC=C(C=C3)[N+](=O)[O-])C4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClF3N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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